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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
stabilization of tin iodide perovskite formulations through the use of additives.

Troubleshooting Guides

This section addresses common issues encountered during the formulation and testing of tin
iodide perovskite devices, offering potential causes and solutions.
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Issue

Potential Cause

Troubleshooting/Solution

Rapid degradation of

perovskite film in ambient air

Oxidation of Sn2* to Sn** is a
primary degradation pathway,
leading to the formation of Snla
and iodine, which further
accelerates degradation in a
cyclic process.[1][2][3][4] This
is often visible as a change in
the film's color from black to

yellow/orange.

Incorporate reducing agents or
antioxidants into the precursor
solution. Additives like tin(ll)
fluoride (SnFz), anilinium
hypophosphite (AHP), and
certain carboxylic acids can
suppress this oxidation.[5][6][7]
[8][9] Processing in an inert
atmosphere (e.g., a nitrogen-
filled glovebox) is crucial to
minimize exposure to oxygen

and moisture.[10]

Low Power Conversion
Efficiency (PCE)

High density of defect states
(e.g., tin vacancies,
undercoordinated Sn2* ions)
act as non-radiative
recombination centers,
reducing Voc and FF.[5][11]
[12] Poor film morphology with
pinholes and small grain sizes
can lead to current leakage
and recombination at grain
boundaries.[13][14]

Utilize additives for defect
passivation. Lewis bases can
passivate Sn2* defects.[5]
Guanidinium iodide (GAI) can
passivate defects at the
surface and grain boundaries.
[15] Additives like SnF2 and
GAI can also improve film
morphology by promoting grain
growth and creating a more

uniform layer.[5][15]
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Poor device reproducibility

Inconsistent crystallization of
the perovskite film leads to
variations in morphology and
defect density.[16] Impurities in
precursor materials,
particularly Snlz, can introduce
variability.[17]

Employ additives that
modulate crystallization
kinetics. Guanidinium iodide
can retard crystallization,
leading to larger grain sizes
and more uniform films.[15]
The use of an anti-solvent
dripping step during spin-
coating can induce rapid and
uniform crystallization.[18]
Ensure the use of high-purity
Snl2.[17]

Phase separation of additives

High concentrations of certain
additives, such as SnFz, can
lead to their aggregation and
phase separation within the
perovskite film, creating
pinholes and negatively

impacting device performance.

[5]

Optimize the concentration of
the additive. For SnFz,
concentrations are typically
kept below 10 mol%.[5]
Anilinium hypophosphite (AHP)
has been shown to prohibit the
phase separation of SnF2 by

forming a double-salt complex.

[8]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of SnFz as an additive in tin iodide perovskite formulations?

Al: Tin(ll) fluoride (SnF2) is a multifunctional additive primarily used to suppress the oxidation

of Sn2* to Sn**, a major degradation pathway.[19] It also helps to reduce the concentration of

tin vacancies, which act as p-dopants and recombination centers.[20][21] Additionally, SnF2 can

improve the morphology of the perovskite film.[5] However, it is crucial to optimize its

concentration, as excess SnFz can lead to phase separation.[5]

Q2: How does guanidinium iodide (GAI) improve the stability of tin iodide perovskites?

A2: Guanidinium iodide (GAl) is a large organic cation that can be incorporated into the

perovskite structure. Its primary roles include:
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o Defect Passivation: The guanidinium cation (GA*) can passivate defects at the surface and
grain boundaries of the perovskite film, reducing non-radiative recombination.[15]

e Morphology Control: The introduction of GA* can slow down the crystallization process,
resulting in larger, more uniform perovskite grains.[15]

» Structural Stabilization: The strong hydrogen bonding between the GA* cation and the iodide
anions in the perovskite lattice can enhance the overall structural stability.[22]

Q3: Are there alternatives to SnF: for reducing tin oxidation?

A3: Yes, several other additives can act as reducing agents or antioxidants to prevent the
oxidation of Sn2*. These include:

e Hypophosphorous acid (HsPOz2) and its salts: Anilinium hypophosphite (AHP) has been
shown to be an effective co-additive with SnFz, preventing its phase separation and
improving device stability.[8][9]

o Carboxylic Acids: Certain carboxylic acids can help in the formation of stable perovskite films
with reduced defect densities.[7]

o Other Reducing Agents: Researchers have explored various other reducing agents like
hydrazine derivatives and ascorbic acid.[23][24]

Q4: What is the mechanism behind the cyclic degradation of tin iodide perovskites in air?

A4: The degradation of tin iodide perovskites in the presence of oxygen and moisture is a cyclic
process.[1][2]

e Oxidation: Sn2* in the perovskite is oxidized by oxygen to Sn*+, leading to the formation of
tin(IV) iodide (Snla).[1][25]

e Hydrolysis and lodine Formation: Snla reacts with moisture (Hz0) to form hydriodic acid (HI),
which is then oxidized by oxygen to produce iodine (I2).[1][2]

o Further Oxidation: The newly formed iodine is highly reactive and can further oxidize the
perovskite, creating more Snls and perpetuating the degradation cycle.[1][2]
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Quantitative Data Summary

The following tables summarize the impact of various additives on the performance and
stability of tin iodide perovskite solar cells, as reported in the literature.

Table 1: Effect of Tin Halide Additives on CsSnlis-based Perovskite Solar Cells[11]

Short-
Power Open- L .
. L Circuit . Stability
. Conversion  Circuit Fill Factor
Additive o Current (after 100
Efficiency Voltage . (FF)
Density hours)
(PCE) (Voc)
(Jsc)
Maintained
SnBr2 4.3% 0.26 V 26.5 mA/cm?2 0.62 initial
efficiency
Significant
SnClz 3.5% 0.22V 25.8 mA/cm?2 0.61 )
degradation
Moderate
SnkFz 3.8% 0.24V 26.1 mA/cm?2 0.60 )
degradation
Table 2: Performance of (FA)x(MA)1-xSnls-based Solar Cells[18]
Perovskite Composition Average PCE
(FA)o.75(MA)o.25Snl3 7.29% + 0.55%
Table 3: Performance of Mixed Tin-Lead Perovskite Solar Cells[26]
Perovskite
. PCE Voc Jsc FF
Composition
(FASNI3)o.6(MAP
15.08% 0.795V 26.86 mA/cm?2 70.6%

bls)o.a
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Experimental Protocols

Protocol 1: Fabrication of Tin lodide Perovskite Solar Cells with Additives

This protocol outlines a general procedure for fabricating tin iodide perovskite solar cells,
incorporating the use of additives. Note: All procedures should be carried out in a nitrogen-filled
glovebox to minimize exposure to oxygen and moisture.

¢ Substrate Preparation:

o Etch FTO (Fluorine-doped Tin Oxide) coated glass substrates using a suitable method
(e.g., with hydrochloric acid).[27]

o Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol.[27]

o Deposit an electron transport layer (ETL), such as a compact layer of TiOz, onto the FTO
substrate and anneal at a high temperature.[11][27]

o Perovskite Precursor Solution Preparation:

o Prepare a stock solution of the desired tin iodide perovskite (e.g., FASnIs3) by dissolving
the precursor salts (e.g., FAl and Snlz2) in a suitable solvent mixture, such as DMF:DMSO
(4:1 viv).[11]

o Incorporate the desired additive (e.g., SnFz, GAIl) into the precursor solution at a
predetermined molar ratio (e.g., 10 mol% with respect to Snlz2).[11][26]

o Stir the solution until the additive is fully dissolved.
» Perovskite Film Deposition:
o Spin-coat the precursor solution onto the ETL-coated substrate.

o During the spin-coating process, an anti-solvent (e.g., chlorobenzene or diethyl ether) can
be dripped onto the substrate to induce rapid crystallization.[18][26]
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o Anneal the perovskite film on a hotplate at a specified temperature and duration (e.g.,
100°C for 5-10 minutes).[26]

o Deposition of Hole Transport Layer (HTL) and Metal Electrode:

o Deposit an HTL, such as Spiro-OMeTAD, on top of the perovskite layer by spin-coating.
[11]

o Complete the device by depositing a metal electrode (e.qg., gold or silver) through thermal
evaporation.[11]
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Caption: Cyclic degradation mechanism of tin iodide perovskite in the presence of oxygen and
moisture.
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Additive Solutions
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Caption: Role of common additives in addressing instability issues in tin iodide perovskites.
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Caption: General experimental workflow for fabricating tin iodide perovskite solar cells.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b15928397/docs?utm_src=pdf-body-img#technical-support-center-stabilizing-tin-iodide-perovskite-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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